4-isopropyl-N-{[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(2-methoxy-4-nitrophenyl)carbamothioyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C18H19N3O4S/c1-11(2)12-4-6-13(7-5-12)17(22)20-18(26)19-15-9-8-14(21(23)24)10-16(15)25-3/h4-11H,1-3H3,(H2,19,20,22,26)
• InChI Key: IXZKUJUFTSUCEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C18H19N3O4S
• Molecular Weight: 373.4 g/mol

Description

4-isopropyl-N-{[(2-methoxy-4-nitrophenyl)amino]carbonothioyl}benzamide is a chemical compound that has gained significant attention in scientific research. This compound is also known as AG490 and belongs to the class of tyrosine kinase inhibitors. AG490 is a yellow crystalline powder that is soluble in organic solvents like dimethyl sulfoxide, ethanol, and methanol.

Mechanism of Action

AG490 is a selective inhibitor of JAK2 and JAK3 tyrosine kinases. It binds to the ATP-binding site of JAKs and prevents the phosphorylation of downstream signaling molecules like STATs. This inhibition of JAK-STAT signaling pathway leads to the inhibition of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
AG490 has been shown to have various biochemical and physiological effects. It inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also modulates the immune response by inhibiting the production of cytokines like interleukin-2 and interferon-gamma. AG490 has been shown to have anti-inflammatory effects by inhibiting the production of prostaglandins and leukotrienes.

Advantages and Limitations for Lab Experiments

AG490 has several advantages as a research tool. It is a selective inhibitor of JAK2 and JAK3 tyrosine kinases, which makes it an excellent tool for studying the JAK-STAT signaling pathway. It is also soluble in organic solvents like dimethyl sulfoxide, ethanol, and methanol, which makes it easy to dissolve in cell culture media. However, AG490 has some limitations as a research tool. It can inhibit other kinases besides JAKs at high concentrations, which can lead to non-specific effects. Also, the solubility of AG490 in water is limited, which can make it difficult to use in some experimental settings.

Future Directions

AG490 has shown promising results in preclinical studies, and there is a need for further research to explore its therapeutic potential in various diseases. Some possible future directions for research on AG490 include:
1. Studying the efficacy of AG490 in combination with other drugs for cancer treatment.
2. Investigating the potential of AG490 as a therapeutic agent for autoimmune disorders like rheumatoid arthritis and multiple sclerosis.
3. Studying the effects of AG490 on the JAK-STAT signaling pathway in different cell types.
4. Developing more water-soluble derivatives of AG490 for use in experimental settings where solubility is a concern.
In conclusion, AG490 is a promising chemical compound that has gained significant attention in scientific research. It is a selective inhibitor of JAK2 and JAK3 tyrosine kinases and has shown potential therapeutic applications in various diseases. Further research is needed to explore its full potential and develop more water-soluble derivatives for use in experimental settings.

Scientific Research Applications

AG490 has been extensively studied for its potential therapeutic applications in various diseases like cancer, autoimmune disorders, and inflammation. AG490 inhibits the activity of Janus kinases (JAKs), which play a crucial role in the signal transduction pathways that regulate cell growth, differentiation, and immune responses. AG490 has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It also modulates the immune response by inhibiting the production of cytokines like interleukin-2 and interferon-gamma.